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Compound of Interest

Compound Name: 3-Methoxybenzoic Acid

Cat. No.: B160493 Get Quote

Introduction

3-Methoxybenzoic acid, also known as m-anisic acid, is an aromatic carboxylic acid that

serves as a versatile ligand in coordination chemistry.[1][2] Its ability to form stable complexes

with a wide range of metal ions makes it a compound of significant interest for researchers,

scientists, and drug development professionals. The presence of a carboxylate group for metal

coordination and a methoxy group that influences electronic properties and solubility allows for

the synthesis of complexes with diverse structural and functional characteristics.[3] These

metal complexes have potential applications in various fields, including materials science for

their thermal and luminescent properties, and in pharmaceuticals as intermediates or potential

therapeutic agents.[4][5][6]

Coordination Chemistry of 3-Methoxybenzoate

The coordination of 3-methoxybenzoic acid to metal ions primarily occurs through the

deprotonated carboxylate group (-COO⁻). This group can exhibit several coordination modes,

which dictates the dimensionality and properties of the resulting metal-organic framework. The

most common coordination modes are monodentate, bidentate chelating, and bidentate

bridging. In some cases, more complex bridging modes are also observed, particularly with

lanthanide ions.[5]
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Caption: Coordination modes of the 3-methoxybenzoate ligand with metal ions.
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Luminescent Materials: Complexes of 3-methoxybenzoic acid with lanthanide ions, such as

Europium(III) and Terbium(III), exhibit characteristic luminescence.[5] When combined with

other ligands like 1,10-phenanthroline, these complexes can show bright red (Eu³⁺) or green

(Tb³⁺) luminescence under UV light, making them suitable for applications in optical devices,

sensors, and bio-imaging.[5]

Thermal Stability Studies: The thermal behavior of metal complexes is crucial for developing

new materials with high thermal stability. Several studies have characterized the thermal

decomposition of 3-methoxybenzoate complexes with transition metals and lanthanides.[7]

[8] These complexes typically show a multi-step decomposition pattern, starting with

dehydration followed by the decomposition of the organic ligand, ultimately yielding the

corresponding metal oxide.[7][8][9]

Pharmaceutical Intermediates: Methoxybenzoic acids and their derivatives are important

building blocks in the synthesis of active pharmaceutical ingredients (APIs).[2][6] For

example, derivatives are used in the synthesis of anti-inflammatory, analgesic,

cardiovascular, and central nervous system (CNS) drug candidates.[6] The formation of

metal complexes can be a step in these synthetic pathways or a strategy to modify the

properties of a drug molecule.

Quantitative Data Summary
The following tables summarize key quantitative data for 3-methoxybenzoic acid and its metal

complexes based on available literature.

Table 1: Physicochemical Properties of 3-Methoxybenzoic Acid

Property Value Reference

Molecular Formula C₈H₈O₃ [1][2]

Molecular Weight 152.15 g/mol [1]

Appearance White crystalline solid [2]

Melting Point 110.5 °C [1]

Boiling Point 275 °C [10]
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| Solubility | Moderately soluble in water; soluble in organic solvents |[2] |

Table 2: Composition of Various 3-Methoxybenzoate Metal Complexes

Metal Ion
General Formula of
Complex

Reference

Mn(II) Mn(L)₂ · 0.19HL [7]

Co(II) Co(L)₂ · 0.28HL [7]

Ni(II) Ni(L)₂ · 0.13HL [7]

Cu(II) Cu(L)₂ · H₂O [7]

Zn(II) Zn(L)₂ · 0.081HL [7]

La(III) La(L)₃ · 2H₂O [8]

Ce(III) Ce(L)₃ · 2.5H₂O [8]

Pr(III) Pr(L)₃ · 2H₂O [8]

Nd(III) Nd(L)₃ · 2H₂O [8]

Sm(III) Sm(L)₃ · 2H₂O [8]

L = 3-methoxybenzoate, HL = 3-methoxybenzoic acid

Table 3: Infrared Spectroscopy Data for Lanthanide(III) 3-Methoxybenzoates
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Compound
νas(COO⁻)
(cm⁻¹)

νs(COO⁻)
(cm⁻¹)

Δν (νas - νs)
(cm⁻¹)

Reference

Sodium 3-
methoxybenzo
ate

1568 1402 168 [8]

La(L)₃ · 2H₂O 1529 1406 123 [8]

Ce(L)₃ · 2.5H₂O 1525 1400 125 [8]

Pr(L)₃ · 2H₂O 1529 1406 123 [8]

Nd(L)₃ · 2H₂O 1529 1409 120 [8]

Sm(L)₃ · 2H₂O 1529 1409 120 [8]

The shift in the COO⁻ stretching frequencies upon complexation indicates coordination to the

metal ion.

Experimental Protocols
The following protocols provide generalized procedures for the synthesis and characterization

of 3-methoxybenzoate metal complexes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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